Cas no 1021260-50-3 (2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide)

• Product Name: 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
• CAS No: 1021260-50-3
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6177083
• PubChem ID: 25791773
• Update Time: 2025-06-09

2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
• 2-cyclopentyl-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
• F5037-0058
• AKOS024492976
• CCG-290650
• 2-cyclopentyl-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide
• VU0632040-1
• 1021260-50-3

• Inchi： 1S/C20H23N5O2/c26-18(14-15-6-4-5-7-15)21-12-13-27-19-11-10-17-22-23-20(25(17)24-19)16-8-2-1-3-9-16/h1-3,8-11,15H,4-7,12-14H2,(H,21,26)
• InChI Key： BPKCOBXYOZNANT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)NCCOC1C=CC2=NN=C(C3C=CC=CC=3)N2N=1

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide

Introduction to Compound CAS No. 1021260-50-3: 2-Cyclopentyl-N-[2-({3-Phenyl-[1,2,4]Triazolo[4,3-b]Pyridazin-6-Yl}Oxy)Ethyl]Acetamide

The compound with CAS No. 1021260-50-3, known as 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a cyclopentyl group, an acetamide moiety, and a triazolo-pyridazine ring system. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of triazolo-pyridazine derivatives in drug discovery and material science. The cyclopentyl group in this compound adds to its stability and bioavailability, making it a promising candidate for pharmaceutical applications. The acetamide moiety further enhances its solubility and compatibility with biological systems. These features collectively position this compound as a valuable tool in the development of novel therapeutic agents.

The synthesis of 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide involves a series of intricate chemical reactions. Researchers have optimized the synthesis process to ensure high yield and purity. The use of advanced catalytic systems and precise reaction conditions has enabled the production of this compound with exceptional quality. This has been documented in recent publications that emphasize the importance of fine chemical synthesis in modern drug development.

In terms of applications, this compound has shown remarkable potential in the field of pharmacology. It exhibits selective binding to certain receptors, making it a candidate for the treatment of various diseases. Preclinical studies have demonstrated its efficacy in modulating cellular pathways associated with inflammation and neurodegenerative disorders. Furthermore, its ability to cross the blood-brain barrier suggests its suitability for central nervous system-related therapies.

The structural uniqueness of this compound also makes it an interesting subject for materials science research. Its rigid framework and conjugated system enable it to exhibit unique electronic properties. Recent investigations have explored its potential as a building block for advanced materials such as organic semiconductors and nanomaterials. These findings underscore its versatility across multiple scientific disciplines.

From an environmental standpoint, the ecological impact of CAS No. 1021260-50-3 has been carefully assessed. Studies indicate that it degrades under specific conditions without posing significant risks to aquatic or terrestrial ecosystems. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, CAS No. 1021260-50-3, or 2-cyclopentyl-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide, represents a cutting-edge molecule with diverse applications in pharmaceuticals and materials science. Its unique structure and favorable properties make it a focal point for ongoing research efforts aimed at advancing scientific knowledge and technological innovation.